N-(1-benzyl-1H-pyrazol-3-yl)-4-nitrobenzenesulfonamide
Overview
Description
N-(1-benzyl-1H-pyrazol-3-yl)-4-nitrobenzenesulfonamide, also known as Bz-NBS, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.
Mechanism of Action
N-(1-benzyl-1H-pyrazol-3-yl)-4-nitrobenzenesulfonamide exerts its anti-inflammatory effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the production of inflammatory mediators. N-(1-benzyl-1H-pyrazol-3-yl)-4-nitrobenzenesulfonamide binds to the active site of COX-2, preventing the enzyme from catalyzing the production of prostaglandins, which are known to cause inflammation.
Biochemical and Physiological Effects
N-(1-benzyl-1H-pyrazol-3-yl)-4-nitrobenzenesulfonamide has been shown to exhibit potent anti-inflammatory effects in various in vitro and in vivo models. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. N-(1-benzyl-1H-pyrazol-3-yl)-4-nitrobenzenesulfonamide has also been shown to exhibit antioxidant properties, which may contribute to its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-(1-benzyl-1H-pyrazol-3-yl)-4-nitrobenzenesulfonamide is its potent anti-inflammatory effects, which make it a promising candidate for the development of new anti-inflammatory drugs. Additionally, N-(1-benzyl-1H-pyrazol-3-yl)-4-nitrobenzenesulfonamide is relatively easy to synthesize, making it readily available for use in scientific research. However, one of the limitations of N-(1-benzyl-1H-pyrazol-3-yl)-4-nitrobenzenesulfonamide is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several potential future directions for the use of N-(1-benzyl-1H-pyrazol-3-yl)-4-nitrobenzenesulfonamide in scientific research. One potential direction is the development of new anti-inflammatory drugs based on the structure of N-(1-benzyl-1H-pyrazol-3-yl)-4-nitrobenzenesulfonamide. Another potential direction is the use of N-(1-benzyl-1H-pyrazol-3-yl)-4-nitrobenzenesulfonamide as a fluorescent probe for the detection of reactive oxygen species in cells. Additionally, N-(1-benzyl-1H-pyrazol-3-yl)-4-nitrobenzenesulfonamide may be used as a cross-linking agent in the development of new biomaterials. Further research is needed to fully understand the potential applications of N-(1-benzyl-1H-pyrazol-3-yl)-4-nitrobenzenesulfonamide in scientific research.
Scientific Research Applications
N-(1-benzyl-1H-pyrazol-3-yl)-4-nitrobenzenesulfonamide has been extensively studied for its potential applications in various fields of scientific research. It has been shown to exhibit anti-inflammatory properties and has been used in the development of new anti-inflammatory drugs. N-(1-benzyl-1H-pyrazol-3-yl)-4-nitrobenzenesulfonamide has also been studied for its potential use as a fluorescent probe for the detection of reactive oxygen species in cells. Additionally, N-(1-benzyl-1H-pyrazol-3-yl)-4-nitrobenzenesulfonamide has been used as a cross-linking agent in the development of new biomaterials.
properties
IUPAC Name |
N-(1-benzylpyrazol-3-yl)-4-nitrobenzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4O4S/c21-20(22)14-6-8-15(9-7-14)25(23,24)18-16-10-11-19(17-16)12-13-4-2-1-3-5-13/h1-11H,12H2,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWCIVCJHWPPQOA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=CC(=N2)NS(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.